5'-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone; 98%

• IUPAC Name: 1-(5-chloro-2-hydroxy-4-methylphenyl)-2-(2,4-dichlorophenyl)ethanone
• InChI: InChI=1S/C15H11Cl3O2/c1-8-4-14(19)11(7-12(8)17)15(20)5-9-2-3-10(16)6-13(9)18/h2-4,6-7,19H,5H2,1H3
• InChI Key: WUNHWDCMMVSCDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)C(=O)CC2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C15H11Cl3O2
• Molecular Weight: 329.6 g/mol

Description

5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) is a synthetic compound with a wide range of applications in scientific research. It is an aromatic ketone that is used as a reagent in organic synthesis and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) is not well understood. However, it is believed that the compound binds to proteins and enzymes in the body and affects their activity. It is also believed that the compound has a direct effect on the cell membrane, causing changes in the permeability of the membrane and thus affecting the transport of molecules across the membrane.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) have been studied in various animal models. Studies have shown that the compound has a wide range of effects, including antifungal, antibacterial, and anti-inflammatory effects. It has also been shown to have an effect on the metabolism of certain hormones and neurotransmitters. In addition, it has been shown to have an effect on the immune system and to have a protective effect against certain types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) for lab experiments include its low cost and its ease of synthesis. Additionally, the compound is relatively stable and can be stored for long periods of time without degradation. The main limitation of using this compound for lab experiments is that it is not water soluble, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for the use of 5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%). These include further research into its biochemical and physiological effects; further exploration of its potential applications in biotechnology; and further exploration of its potential as an insecticide. Additionally, further research into its mechanism of action and its potential as an anti-cancer agent is warranted. Finally, further research into its potential applications in organic synthesis and its potential as a pharmaceutical reagent is also needed.

Synthesis Methods

5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) is synthesized by a two-step reaction. The first step involves the reaction of 2,4-dichlorophenol and sodium hypochlorite to form 2,4-dichloro-5-chlorophenol. The second step involves the reaction of 2,4-dichloro-5-chlorophenol with acetic anhydride to form 5-chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone.

Scientific Research Applications

5-Chloro-2(2',4'-dichlorophenyl)-2'-hydroxy-4'-methylacetophenone (98%) has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis and has been studied for its biochemical and physiological effects. It has been used in the synthesis of various pharmaceuticals and has been used as an insecticide. It has also been used in the synthesis of various organic compounds and has been studied for its potential applications in biotechnology.